Cas no 50878-77-8 (1,3,4-OXADIAZOLE-2-CARBOXYLIC ACID, 5-(DIMETHYLAMINO)-, ETHYL ESTER)

• Product Name: 1,3,4-OXADIAZOLE-2-CARBOXYLIC ACID, 5-(DIMETHYLAMINO)-, ETHYL ESTER
• CAS No: 50878-77-8
• MF: C₇H₁₁N₃O₃
• MW: 185.180541276932
• CID: 3182855
• PubChem ID: 3733789
• Update Time: 2025-09-26

1,3,4-OXADIAZOLE-2-CARBOXYLIC ACID, 5-(DIMETHYLAMINO)-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1,3,4-OXADIAZOLE-2-CARBOXYLIC ACID, 5-(DIMETHYLAMINO)-, ETHYL ESTER
• ethyl 5-(dimethylamino)-1,3,4-oxadiazole-2-carboxylate
• RQCRGNGVGUZTPH-UHFFFAOYSA-N
• 2-dimethylamino-5-ethoxycarbonyl-1,3,4-oxadiazole
• 50878-77-8
• SCHEMBL10958565
• starbld0026773

• Inchi： 1S/C7H11N3O3/c1-4-12-6(11)5-8-9-7(13-5)10(2)3/h4H2,1-3H3
• InChI Key： RQCRGNGVGUZTPH-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=NN=C1N(C)C

Computed Properties

• Exact Mass: 185.08004122Da
• Monoisotopic Mass: 185.08004122Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.5Ų